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Introduction

Fosmanogepix is a first-in-class antifungal agent currently under investigation for the
treatment of invasive fungal infections. It is a prodrug that is rapidly converted in the body to its
active moiety, manogepix. Manogepix exhibits broad-spectrum activity against a variety of
yeasts and molds, including drug-resistant strains.[1][2][3][4] Its novel mechanism of action
involves the inhibition of the fungal enzyme Gwt1, which is crucial for the biosynthesis of
glycosylphosphatidylinositol (GPI)-anchored proteins essential for fungal cell wall integrity and
virulence.[1][5] Standardized in vitro susceptibility testing methods are critical for the clinical
development and utilization of this novel antifungal.

These application notes provide detailed protocols for determining the minimum effective
concentration (MEC) of manogepix against filamentous fungi, primarily based on the guidelines
from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on
Antimicrobial Susceptibility Testing (EUCAST).

Mechanism of Action of Manogepix

Manogepix targets and inhibits the Gwtl enzyme, a key component in the early stages of the
GPI anchor biosynthesis pathway in fungi.[1][5] This inhibition disrupts the proper localization
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and anchoring of essential mannoproteins to the fungal cell wall, leading to compromised cell
integrity and ultimately inhibiting fungal growth.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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